![molecular formula C19H28ClN B2681171 [3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine CAS No. 400749-85-1](/img/structure/B2681171.png)
[3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine
Description
Scientific Research Applications
Platinum(II) Complexes with Adamantanamine Derivatives
Research on platinum(II) complexes involved adamantanamine derivatives, including [3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine. These complexes were synthesized and characterized, primarily using 195 Pt NMR spectroscopy. The study contributes to understanding the chemical properties and potential applications of these complexes in various fields, including catalysis and materials science (Rochon, Doyon, & Butler, 1993).
Molybdenum-Phosphorus Triple Bond Stabilization
A study on molybdenum-phosphorus triple bond stabilization involved using adamantanamine derivatives. The research highlighted the role of these compounds in synthesizing and stabilizing unique chemical structures, potentially useful in developing new materials or chemical processes (Stephens, Figueroa, Diaconescu, & Cummins, 2003).
Adamantane Derivatives in Electrophoresis
Adamantane derivatives, including [3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine, were studied for their behavior in electrophoresis. This research is significant for understanding the separation and analysis of these compounds, which can be applied in various fields such as biochemistry and pharmacology (Reichová, Pazourek, Polášková, & Havel, 2002).
Synthesis of Polyamide-Imides with Adamantyl Groups
The synthesis of new polyamide-imides containing adamantyl groups, including [3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine, was explored. This research is relevant for the development of new materials with potential applications in industries such as plastics, coatings, and aerospace (Liaw & Liaw, 2001).
Adamantane Alterations in Soluble Epoxide Hydrolase Inhibition
A study focused on the effects of adamantane alterations on the inhibition potency of soluble epoxide hydrolase. This research is crucial for understanding how modifications in adamantane structure, including derivatives like [3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine, can influence their biological activity and potential therapeutic applications (Burmistrov, Morisseau, Harris, Butov, & Hammock, 2018).
properties
IUPAC Name |
[3-(3,4-dimethylphenyl)-1-adamantyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N/c1-13-3-4-17(5-14(13)2)19-9-15-6-16(10-19)8-18(7-15,11-19)12-20/h3-5,15-16H,6-12,20H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDLFKUFFYZVAIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C23CC4CC(C2)CC(C4)(C3)CN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(3,4-Dimethylphenyl)-1-adamantyl]methylamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide](/img/structure/B2681088.png)
![2-(3-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-fluorobenzyl)acetamide hydrochloride](/img/structure/B2681090.png)
![2-(3-Morpholinopropyl)-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2681092.png)
![N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)benzo[b]thiophene-2-carboxamide](/img/structure/B2681093.png)
![1-Methyl-2-[(1-methylimidazol-2-yl)-octoxymethyl]imidazole](/img/structure/B2681094.png)
![2-(benzylsulfonyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2681102.png)
![2-[(2-chloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate](/img/structure/B2681107.png)
![[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol](/img/structure/B2681108.png)
![N-(4,6-difluorobenzo[d]thiazol-2-yl)isoxazole-5-carboxamide](/img/structure/B2681111.png)